(E)-N-(4-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-[4-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H14FN3O3S/c1-9-8-11(22-18-9)14(20)17-15-19(6-7-21-2)13-10(16)4-3-5-12(13)23-15/h3-5,8H,6-7H2,1-2H3
• InChI Key: GUBIHWPAHVAXID-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N=C2N(C3=C(C=CC=C3S2)F)CCOC
• Molecular Formula: C15H14FN3O3S
• Molecular Weight: 335.4 g/mol

Description

The compound is a derivative of benzo[d]thiazol-2-yl, which is a key material for making naphthalene. It also seems to have a fluorine atom and a methoxyethyl group attached to the benzothiazole ring, and an isoxazole ring with a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound likely involves a benzo[d]thiazol-2-yl ring system, which is a bicyclic compound consisting of a benzene ring fused to a thiazole ring.

Chemical Reactions Analysis

The compound might exhibit interesting photophysical phenomena in different solvents, similar to 2-(benzo[d]thiazol-2-yl)-3-methoxynaphthalen-1-ol.

Scientific Research Applications

Automated Radiosynthesis for Clinical Imaging

A study by Ohkubo et al. (2021) detailed the automated radiosynthesis of [18F]FMISO and [18F]PM-PBB3, two tracers for imaging hypoxia and tau pathology, respectively. These radiotracers were produced via direct 18F-fluorination using tosylate precursors, highlighting the compound's potential in clinical radiopharmacy and diagnostics for conditions like cancer and Alzheimer's disease (Ohkubo et al., 2021).

Chemosensors for Cyanide Anions

Research by Wang et al. (2015) on coumarin benzothiazole derivatives, including a structurally similar compound to "(E)-N-(4-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide," demonstrated their application as chemosensors for cyanide anions. These compounds exhibit significant potential in environmental monitoring and safety, showing changes in fluorescence upon interaction with cyanide (Wang et al., 2015).

Antimicrobial Analog Synthesis

Desai et al. (2013) synthesized 5-arylidene derivatives bearing a fluorine atom, showcasing the compound's relevance in developing antimicrobial agents. These derivatives displayed considerable activity against various bacterial and fungal strains, underscoring the compound's significance in addressing antimicrobial resistance (Desai et al., 2013).

Advanced Fluorescent Dyes

A study by Witalewska et al. (2019) used N-ethoxycarbonylpyrene and perylene thioamides as building blocks, including derivatives similar to the compound , for synthesizing fluorescent dyes. These dyes display a wide range of emission wavelengths and high quantum yields, suggesting applications in biochemical assays, imaging, and as molecular probes (Witalewska et al., 2019).